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Compound of Interest

Compound Name: Dendrogenin A

Cat. No.: B1240877

This document provides essential safety and logistical information for the proper disposal of
Dendrogenin A (DDA), a steroidal alkaloid with potential applications in cancer and
neurological research.[1][2][3] Adherence to these procedures is critical for maintaining a safe
laboratory environment and ensuring regulatory compliance.

Chemical and Physical Properties of Dendrogenin A

A comprehensive understanding of the chemical and physical properties of a compound is
fundamental to its safe handling and disposal. Dendrogenin A is a solid at room temperature
and its key identifiers and properties are summarized below.[4][5]

Property Value

CAS Number 1191043-85-2[4][5][6]
Molecular Formula C32H55N302[4][5][6]
Molecular Weight 513.8 g/mol [4][5][6]
Appearance Solid[4]

DDA, (3B,50,6p)-6-[[2-(1H-imidazol-5-

Synonyms . .
yl)ethyllamino]-cholestane-3,5-diol[4][6]

Hazard Identification and Safety Precautions
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According to available safety data sheets, Dendrogenin A is not classified as a hazardous
substance or mixture.[6] However, as with any laboratory chemical, appropriate safety
measures should always be observed.

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses or goggles.
e Hand Protection: Use impervious gloves.

o Body Protection: Wear a lab coat.

Handling:

e Avoid inhalation of dust or aerosols.[6]

e Prevent contact with skin and eyes.[6]

e Use in a well-ventilated area.[6]

Step-by-Step Disposal Procedures

The following procedures are recommended for the disposal of Dendrogenin A. These are
general guidelines and should be adapted to comply with local, state, and federal regulations.

1. Unused or Expired Dendrogenin A (Solid Form):

o Waste Characterization: Although not classified as hazardous, it is prudent to treat all
chemical waste with caution.

o Containment: Collect the solid waste in a clearly labeled, sealed container. The label should
include the chemical name ("Dendrogenin A") and the amount.

o Disposal: Dispose of the container through your institution's chemical waste disposal
program. Do not mix with other chemical waste unless explicitly permitted by your
environmental health and safety (EHS) office.

2. Contaminated Labware and Debris (e.g., gloves, pipette tips, vials):
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Segregation: Separate contaminated solid waste from non-contaminated waste.

Containment: Place all contaminated items in a designated, labeled waste bag or container.

Disposal: Dispose of as chemical waste through your institution's EHS-approved waste
stream.

. Dendrogenin A Solutions:

Solvent Consideration: The disposal method for solutions will primarily depend on the solvent
used (e.g., DMF, DMSO, Ethanol)[4]. The solvent is often the more hazardous component.

Aqueous Solutions: If dissolved in a non-hazardous aqueous buffer, consult your local
regulations. Small quantities may be permissible for drain disposal with copious amounts of
water, but this must be verified with your institution's EHS.

Organic Solvent Solutions: Solutions of Dendrogenin A in organic solvents must be
collected in a designated, labeled hazardous waste container for organic solvents. Never
dispose of organic solvents down the drain.

. Spill Management:

Small Spills (Solid):

[¢]

Wear appropriate PPE.

[e]

Gently sweep or scoop the solid material to avoid creating dust.

o

Place the spilled material and any contaminated cleaning materials into a labeled
container for chemical waste disposal.

o

Clean the spill area with an appropriate solvent and then with soap and water.

Small Spills (Solution):

o Wear appropriate PPE.
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o Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial
absorbent pads).

o Collect the absorbent material and any contaminated items into a sealed, labeled
container for chemical waste disposal.

o Ventilate the area and wash the spill site once the cleanup is complete.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Dendrogenin A waste.

Click to download full resolution via product page

Caption: Decision tree for Dendrogenin A waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of Dendrogenin A: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240877#dendrogenin-a-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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